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Compound of Interest

Compound Name: 2-(N-Ethylanilino)ethanol

Cat. No.: B147036

Essential safety protocols and logistical plans for the laboratory use of 2-(N-
Ethylanilino)ethanol, ensuring the protection of researchers and the integrity of drug
development processes.

Handling 2-(N-Ethylanilino)ethanol requires a thorough understanding of its potential hazards
and the implementation of stringent safety measures. This guide provides detailed information
on the necessary personal protective equipment (PPE), procedural steps for safe handling, and
proper disposal methods to support researchers, scientists, and drug development
professionals in maintaining a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2-(N-Ethylanilino)ethanol is classified with multiple hazards, necessitating comprehensive
protection. It is harmful if swallowed, in contact with skin, or inhaled, and causes skin and
serious eye irritation.[1] Some data also indicates it may cause allergic skin reactions, severe
skin burns, eye damage, and can be toxic if inhaled.[2] Therefore, adherence to the following
PPE guidelines is mandatory.

A guantitative summary of required personal protective equipment is detailed in the table
below.
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PPE Category Specification

Regulatory Standard
(Example)

Chemical-resistant gloves

Hand Protection o
(e.g., Nitrile rubber)

EN 374

Safety glasses with side-

shields or goggles. A face

Eye Protection

shield is required if there is a

splash hazard.

OSHA 29 CFR 1910.133, EN
166

Protective clothing, such as a

lab coat. Protective boots may

Skin and Body

be required depending on the

scale of handling.

Use a NIOSH/MSHA or

European Standard EN 149
approved respirator if
Respiratory exposure limits are exceeded
or if irritation is experienced. A
dust mask (type N95) or vapor

respirator is recommended.[3]

Operational Protocol for Safe Handling

A systematic approach to handling 2-(N-Ethylanilino)ethanol is crucial to minimize exposure

and ensure safety. The following workflow outlines the key steps from preparation to disposal.
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Operational Workflow for Handling 2-(N-Ethylanilino)ethanol
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Caption: Step-by-step process for safely managing 2-(N-Ethylanilino)ethanol in the

laboratory.

Personal Protective Equipment Selection Logic

The selection of appropriate PPE is contingent on the specific tasks being performed and the
potential for exposure. The following diagram illustrates the decision-making process for PPE

selection.

PPE Selection Logic for 2-(N-Ethylanilino)ethanol
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Caption: Decision tree for selecting the appropriate level of PPE based on the handling

scenario.

Emergency Procedures and Disposal
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In the event of exposure, immediate action is critical.

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove
contaminated clothing and wash it before reuse.[1]

o Eye Contact: Rinse cautiously with water for several minutes.[1] If present, remove contact
lenses and continue rinsing.[1] Seek medical attention if irritation persists.[1]

 Inhalation: Move the individual to fresh air and ensure they are comfortable for breathing.[1]

Ingestion: Rinse the mouth and seek immediate medical attention.

Contaminated materials and the chemical itself must be disposed of in accordance with all
applicable local, regional, and national environmental regulations.[1] Collect waste in clearly
labeled, sealed containers for disposal by a licensed professional.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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